Cas no 65320-93-6 (1-({[(2E)-2-[(oxoammonio)methylidene]pyridin-1(2H)-yl]methoxy}methyl)-4-(phenylcarbonyl)pyridinium diiodide)

1-({[(2E)-2-[(oxoammonio)methylidene]pyridin-1(2H)-yl]methoxy}methyl)-4-(phenylcarbonyl)pyridinium diiodide structure
65320-93-6 structure
Product Name:1-({[(2E)-2-[(oxoammonio)methylidene]pyridin-1(2H)-yl]methoxy}methyl)-4-(phenylcarbonyl)pyridinium diiodide
CAS No:65320-93-6
MF:C20H19I2N3O3
MW:603.19210934639
CID:1685476
PubChem ID:135869264
Update Time:2025-04-21

1-({[(2E)-2-[(oxoammonio)methylidene]pyridin-1(2H)-yl]methoxy}methyl)-4-(phenylcarbonyl)pyridinium diiodide Chemical and Physical Properties

Names and Identifiers

    • 1-({[(2E)-2-[(oxoammonio)methylidene]pyridin-1(2H)-yl]methoxy}methyl)-4-(phenylcarbonyl)pyridinium diiodide
    • [(E)-[1-[(4-benzoylpyridin-1-ium-1-yl)methoxymethyl]pyridin-2-ylidene]methyl]-oxoazanium,diiodide
    • Pyridinium, 4'-benzoyl-2-formyl-1,1'-(oxydimethylene)di-, diiodide, 2-oxime
    • 1-((((4-Benzoyl)pyridinio)methoxy)methyl)-2-((hydroxyimino)methyl)pyridinium diiodide
    • SCHEMBL11642538
    • BDB-26
    • 4'-Benzoyl-2-formyl-1,1'-(oxydimethylene)dipyridinium diiodide 2-oxime
    • 65320-93-6
    • Pyridinium, 1-((((4-benzoyl)pyridinio)methoxy)methyl)-2-((hydroxyimino)methyl)-, diiodide
    • Inchi: 1S/C20H18N3O3.2HI/c24-20(17-6-2-1-3-7-17)18-9-12-22(13-10-18)15-26-16-23-11-5-4-8-19(23)14-21-25;;/h1-14H,15-16H2;2*1H/q+1;;/p-1
    • InChI Key: TVVATEATILMVPW-UHFFFAOYSA-M
    • SMILES: [I-].[I-].O(C[N+]1C=CC=CC=1/C=N/O)C[N+]1C=CC(C(C2C=CC=CC=2)=O)=CC=1

Computed Properties

  • Exact Mass: 583.802
  • Monoisotopic Mass: 602.95159g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 457
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.6Ų

Experimental Properties

  • PSA: 64.59
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